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Compound of Interest

Compound Name: 8-Bromooct-1-yne

Cat. No.: B1626143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the Material Safety Data

Sheet (MSDS) for 8-Bromooct-1-yne (CAS No: 81216-13-9). The following sections detail the

material's properties, hazards, safety protocols, and handling procedures to ensure its safe and

effective use in a laboratory setting. All quantitative data has been summarized for clarity, and

key safety workflows are visualized to provide an at-a-glance understanding of critical

procedures.

Chemical and Physical Properties
8-Bromooct-1-yne is a liquid organic compound utilized in a variety of chemical syntheses.[1]

A summary of its key physical and chemical properties is presented below.
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Property Value Source

Molecular Formula C8H13Br [1][2]

Molecular Weight 189.09 g/mol [1][2]

Appearance Colorless to light yellow liquid

Boiling Point
92 °C @ 24 mmHg201.5 ±

23.0 °C (Predicted)

Density
1.193 g/cm³1.200 ± 0.06 g/cm³

(Predicted)

Flash Point 78 °C / 172.4 °F

Storage Temperature 2-8°C, stored under nitrogen

Purity ≥95% - 98%

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 8-Bromooct-1-yne is classified as a hazardous substance. The primary hazards are

outlined in the table below.

Hazard
Classification

Category GHS Code Description

Flammable liquids 4 H227 Combustible liquid

Skin

Corrosion/Irritation
2 H315 Causes skin irritation

Serious Eye

Damage/Eye Irritation
2A H319

Causes serious eye

irritation

Specific target organ

toxicity — single

exposure

3 H335
May cause respiratory

irritation
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Signal Word: Warning

Hazard Pictogram:

alt text

Safe Handling and Storage
Proper handling and storage of 8-Bromooct-1-yne are crucial to minimize exposure and

ensure laboratory safety.

Personal Protective Equipment (PPE) and Engineering
Controls
A detailed workflow for donning appropriate PPE and ensuring proper engineering controls is

outlined below.

Workspace Preparation Personal Protective Equipment Safe Handling

Ensure Well-Ventilated Area
(Fume Hood)

Verify Eyewash Station
& Safety Shower Accessibility Wear Protective GlovesStep 2 Wear Protective Clothing Wear Eye/Face Protection

(Goggles/Face Shield) Avoid Contact with Skin, Eyes, and ClothingStep 3 Avoid Breathing Vapors/Mist Keep Away from Heat,
Sparks, and Open Flames

Proceed
with Work

Step 4Start Step 1

Click to download full resolution via product page

Personal Protective Equipment and Handling Workflow.

Storage Requirements
Store containers in a dry, cool, and well-ventilated place. Keep containers tightly closed and

store under an inert atmosphere, such as nitrogen. It is recommended to store at temperatures

between 2-8°C. Keep away from heat, sparks, and open flames.

First Aid Measures
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In the event of exposure, immediate and appropriate first aid is critical. The following diagram

illustrates the recommended first aid procedures.

Exposure Type

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air.
If not breathing, give artificial respiration.

Skin Contact

Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing for at least 15 minutes.

Ingestion

Clean mouth with water and drink plenty of water afterwards.

Get medical advice/attention if you feel unwell or if irritation persists.

Click to download full resolution via product page

First Aid Procedures for 8-Bromooct-1-yne Exposure.

Fire-Fighting Measures
8-Bromooct-1-yne is a combustible liquid. In case of a fire, the following measures should be

taken.

Suitable Extinguishing Media: Use CO2, dry chemical, or foam. Water mist may be used to

cool closed containers.

Specific Hazards: Containers may explode when heated. Hazardous combustion products

include carbon monoxide (CO), carbon dioxide (CO2), and hydrogen bromide.
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Toxicological and Ecological Information
Toxicological Information
The toxicological properties of 8-Bromooct-1-yne have not been fully investigated. However, it

is known to cause skin and serious eye irritation, as well as respiratory irritation. Symptoms of

overexposure may include headache, dizziness, tiredness, nausea, and vomiting. There is no

information available regarding mutagenic, reproductive, or developmental effects.

Ecological Information
Information on the ecological effects of 8-Bromooct-1-yne is limited. It is advised not to empty

this chemical into drains.

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Disposal of 8-Bromooct-1-yne and its containers must be in accordance

with local, regional, and national hazardous waste regulations. Dispose of contents/container to

an approved waste disposal plant.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 8-Bromooct-1-yne are not

publicly available in the reviewed safety data sheets. The consensus from the available

documentation is that the toxicological properties have not been fully investigated. Researchers

should handle this compound with the caution appropriate for a substance with incomplete

toxicological data.

This guide is intended for informational purposes only and should not be used as a substitute

for a comprehensive review of the official Material Safety Data Sheet provided by the supplier.

Always consult the most current MSDS for your specific product before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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